Cas no 1187166-40-0 (5-Methyl-2-(2-trifluoromethylbenzoyl)pyridine)

• Product Name: 5-Methyl-2-(2-trifluoromethylbenzoyl)pyridine
• CAS No: 1187166-40-0
• MF: C₁₄H₁₀F₃NO
• MW: 265.23051404953
• MDL: MFCD13152642
• CID: 4684532
• Update Time: 2025-05-22

5-Methyl-2-(2-trifluoromethylbenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(2-trifluoromethylbenzoyl)pyridine
• (5-Methylpyridin-2-yl)(2-(trifluoromethyl)phenyl)methanone

• MDL： MFCD13152642
• Inchi： 1S/C14H10F3NO/c1-9-6-7-12(18-8-9)13(19)10-4-2-3-5-11(10)14(15,16)17/h2-8H,1H3
• InChI Key： DOLYYBSAUMZPKF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(C1C=CC(C)=CN=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 329
• Topological Polar Surface Area: 30

Additional information on 5-Methyl-2-(2-trifluoromethylbenzoyl)pyridine

Comprehensive Overview of 5-Methyl-2-(2-trifluoromethylbenzoyl)pyridine (CAS No. 1187166-40-0)

5-Methyl-2-(2-trifluoromethylbenzoyl)pyridine (CAS No. 1187166-40-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyridine core and trifluoromethylbenzoyl substituent, exhibits unique chemical properties that make it valuable for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, owing to its structural versatility and ability to interact with biological targets.

The growing demand for fluorinated compounds in modern chemistry has placed 5-Methyl-2-(2-trifluoromethylbenzoyl)pyridine at the forefront of innovation. Fluorine atoms, especially in the form of trifluoromethyl groups, are known to enhance the metabolic stability and bioavailability of molecules. This makes the compound a hot topic in discussions about next-generation pharmaceuticals and agrochemicals. Recent studies highlight its role in the development of kinase inhibitors and antimicrobial agents, aligning with the current trend of targeting resistant pathogens and chronic diseases.

From a synthetic chemistry perspective, CAS No. 1187166-40-0 is often explored for its reactivity in cross-coupling reactions and catalyzed transformations. The presence of both pyridine and benzoyl moieties allows for diverse functionalization, making it a versatile intermediate. This adaptability is crucial for industries focused on high-throughput screening and combinatorial chemistry, where rapid modification of core structures is essential.

Environmental and regulatory considerations also play a role in the popularity of 5-Methyl-2-(2-trifluoromethylbenzoyl)pyridine. With increasing scrutiny on sustainable chemistry, researchers are investigating greener synthesis routes for such compounds. The compound’s potential for low-toxicity applications further aligns with global efforts to reduce hazardous chemical usage, a topic frequently searched in academic and industrial circles.

In the context of AI-driven drug discovery, CAS No. 1187166-40-0 has been featured in computational studies predicting its binding affinities to various proteins. This intersection of cheminformatics and experimental validation reflects the compound’s relevance in cutting-edge research. Users often search for structure-activity relationships (SAR) and molecular docking data, making this compound a frequent subject in scientific literature and databases.

Another area of interest is the compound’s potential in material science. The trifluoromethyl group imparts unique electronic properties, which could be leveraged in the design of organic semiconductors or liquid crystals. As industries explore alternatives to traditional materials, the demand for specialized intermediates like 5-Methyl-2-(2-trifluoromethylbenzoyl)pyridine is expected to rise.

For those sourcing high-purity chemical intermediates, understanding the synthesis and handling of CAS No. 1187166-40-0 is critical. Suppliers and manufacturers emphasize quality control and batch consistency, addressing common queries about scalability and reproducibility. This focus on reliability ensures the compound meets the stringent requirements of pharmaceutical GMP and industrial standards.

In summary, 5-Methyl-2-(2-trifluoromethylbenzoyl)pyridine (CAS No. 1187166-40-0) is a multifaceted compound with broad applications in drug development, agrochemicals, and advanced materials. Its unique structural features and compatibility with modern synthetic techniques position it as a key player in the evolving landscape of specialty chemicals. As research continues to uncover new possibilities, this compound remains a subject of intense scientific and commercial interest.